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Compound of Interest

Compound Name: 5-Sulfonicotinic acid

Cat. No.: B1302950

This guide provides crucial safety, handling, and disposal protocols for 5-Sulfonicotinic acid,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital for ensuring a safe laboratory environment and regulatory compliance.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 5-Sulfonicotinic acid is not readily available,
data from analogous sulfonic acid compounds indicate that it should be handled as a corrosive
substance that can cause severe skin burns and eye damage.[1][2] The hazard classifications
for similar compounds are summarized below.

Hazard Classification Category Hazard Statement

H314 - Causes severe skin

Skin Corrosion/Irritation Category 1B
burns and eye damage.[1][2]
Serious Eye Damage/Eye H318 - Causes serious eye
o Category 1
Irritation damage.[1]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling 5-Sulfonicotinic
acid.[3][4]
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Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[3]

[5]L6]

To protect eyes from splashes

and airborne particles.[3]

Skin Protection

Nitrile or neoprene gloves
(double-gloving is
recommended).[3] A chemical-

resistant apron or lab coat.[3]

[6]

To prevent skin contact and
contamination of personal
clothing.[3]

Respiratory Protection

A NIOSH-approved respirator
with acid gas cartridges should
be used if dust or vapors are
generated.[3][5][7]

To protect against the
inhalation of harmful dust,

fumes, or vapors.[3]

Foot Protection

Closed-toe shoes.[3]

To protect feet from spills.[3]

Handling and Storage Procedures

Engineering Controls:

 Fume Hood: Always handle 5-Sulfonicotinic acid inside a certified chemical fume hood.[6]

o Ventilation: Ensure the laboratory is well-ventilated.[5][6]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.[6][8]

Safe Handling Practices:

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][9]

¢ Avoid Inhalation: Do not breathe dust or fumes.[2][10]

o Proper Transfer: Use appropriate tools (spatulas, etc.) to handle the solid. Avoid generating

dust.[9]
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e Good Hygiene: Wash hands thoroughly after handling.[2][11] Do not eat, drink, or smoke in
the work area.[11][12]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][9]
o Store locked up.[2][11][12]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures

Exposure Route First Aid Instructions

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Immediately call a
POISON CENTER or doctor.[1][10][12]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower for at least 15

minutes. Immediately call a physician.[1][12]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing. Immediately call an

ophthalmologist.[1][10][12]

Rinse mouth. Do NOT induce vomiting. Drink
_ plenty of water. Never give anything by mouth to
Ingestion . _
an unconscious person. Immediately call a

POISON CENTER or doctor.[1][10][12]

Spill and Disposal Plan

Spill Cleanup:
o Evacuate: Evacuate personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated.
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» Contain: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material (e.g.,
sand, vermiculite).

o Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.
Avoid generating dust.[1][9]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning
materials as hazardous waste.

Disposal Protocol:
o Waste Classification: 5-Sulfonicotinic acid waste is considered hazardous.
» Containerization: Collect waste material in a clearly labeled, sealed container.

» Disposal Method: Dispose of contents and container in accordance with local, state, and
federal regulations. This typically involves incineration by a licensed hazardous waste
disposal facility.[2][12] Do not dispose of down the drain.[9]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 5-Sulfonicotinic Acid
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Caption: General workflow for handling and disposal of 5-Sulfonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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